Cas no 2229528-86-1 (3-(1-benzothiophen-2-yl)methylpyrrolidin-3-ol)

• Product Name: 3-(1-benzothiophen-2-yl)methylpyrrolidin-3-ol
• CAS No: 2229528-86-1
• MF: C₁₃H₁₅NOS
• MW: 233.329302072525
• CID: 6259045
• PubChem ID: 165971848
• Update Time: 2025-05-22

3-(1-benzothiophen-2-yl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-benzothiophen-2-yl)methylpyrrolidin-3-ol
• 3-[(1-benzothiophen-2-yl)methyl]pyrrolidin-3-ol
• 2229528-86-1
• EN300-1802789

• Inchi： 1S/C13H15NOS/c15-13(5-6-14-9-13)8-11-7-10-3-1-2-4-12(10)16-11/h1-4,7,14-15H,5-6,8-9H2
• InChI Key： NZBFTHTWHUGIJY-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1CC1(CNCC1)O

Computed Properties

• Exact Mass: 233.08743528g/mol
• Monoisotopic Mass: 233.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 60.5Ų

Additional information on 3-(1-benzothiophen-2-yl)methylpyrrolidin-3-ol

Research Briefing on 3-(1-benzothiophen-2-yl)methylpyrrolidin-3-ol (CAS: 2229528-86-1): Recent Advances and Applications

The compound 3-(1-benzothiophen-2-yl)methylpyrrolidin-3-ol (CAS: 2229528-86-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies, methodologies, and findings related to this compound, highlighting its role in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 3-(1-benzothiophen-2-yl)methylpyrrolidin-3-ol, leveraging advanced techniques such as asymmetric catalysis and green chemistry approaches. Researchers have reported improved yields and enantiomeric purity, which are critical for its application in medicinal chemistry. The compound's scaffold has been identified as a promising candidate for targeting central nervous system (CNS) disorders, owing to its ability to cross the blood-brain barrier and interact with specific neurotransmitter receptors.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key biological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that 3-(1-benzothiophen-2-yl)methylpyrrolidin-3-ol exhibits potent inhibitory activity against certain kinases implicated in neurodegenerative diseases. These findings suggest its potential as a lead compound for developing novel therapeutics for conditions such as Alzheimer's and Parkinson's diseases.

Further investigations into the pharmacokinetic and pharmacodynamic properties of 3-(1-benzothiophen-2-yl)methylpyrrolidin-3-ol have provided insights into its metabolic stability and toxicity profiles. Advanced computational modeling and molecular docking studies have been employed to predict its binding affinities and interactions with target proteins, facilitating the design of more effective derivatives. These efforts are paving the way for preclinical trials and further optimization of the compound's therapeutic potential.

In conclusion, 3-(1-benzothiophen-2-yl)methylpyrrolidin-3-ol represents a promising avenue for drug discovery, with ongoing research uncovering its multifaceted applications. The integration of synthetic chemistry, computational biology, and translational research is expected to accelerate its development into clinically viable therapeutics. Future studies should focus on addressing remaining challenges, such as improving bioavailability and minimizing off-target effects, to fully realize its potential in treating complex diseases.